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Compound of Interest

Compound Name:
2-(5-Methyl-2-phenyl-1,3-oxazol-4-

yl)ethan-1-amine

CAS No.: 521266-47-7

Cat. No.: B2567801

Get Quote

Part 1: Executive Summary & Chemical Identity
5-Methyl-2-phenyl-4-oxazoleethanamine is a specialized heterocyclic amine belonging to the

2,4,5-trisubstituted oxazole family. Structurally, it consists of an oxazole core substituted with a

phenyl group at the C2 position, an ethylamine chain at the C4 position, and a methyl group at

the C5 position.

This compound is primarily utilized as a pharmaceutical intermediate in the synthesis of

histamine receptor ligands (H3/H4 antagonists) and non-steroidal anti-inflammatory drugs

(NSAIDs) related to the coxib class (e.g., Valdecoxib analogs). Due to its specific substitution

pattern, it is not widely cataloged in public chemical databases under a unique CAS number as

a standalone commodity chemical. However, its alcohol precursor is well-documented.
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Property Specification

Chemical Name
2-(5-Methyl-2-phenyl-1,3-oxazol-4-

yl)ethanamine

Molecular Formula C₁₂H₁₄N₂O

Molecular Weight 202.25 g/mol

Primary Precursor CAS
103788-65-4 (Alcohol form: 2-(5-Methyl-2-

phenyl-1,3-oxazol-4-yl)ethan-1-ol)

Core Oxazole CAS 5221-67-0 (5-Methyl-2-phenyl-oxazole)

Physical State
Viscous oil or low-melting solid (Free base);

White crystalline solid (HCl salt)

Solubility
Soluble in DMSO, Methanol, DCM; Sparingly

soluble in water (Free base)

Part 2: Synthetic Pathways & Methodology
For researchers requiring this specific amine, direct procurement is often difficult. The most

reliable route involves the conversion of the commercially available alcohol precursor (CAS

103788-65-4).

Protocol 1: Conversion from Alcohol Precursor
This 3-step protocol converts the alcohol to the amine via a mesylate and azide intermediate,

ensuring high purity and yield.

Mesylation (Activation):

Reagents: Alcohol precursor (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq),

Triethylamine (TEA, 1.5 eq).

Solvent: Dichloromethane (DCM), 0°C to RT.

Mechanism: The hydroxyl group is converted into a good leaving group (mesylate).
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Checkpoint: Monitor by TLC (formation of a less polar spot).

Azidation (Substitution):

Reagents: Mesylate intermediate, Sodium Azide (NaN₃, 2.0 eq).

Solvent: DMF or DMSO, 60-80°C.

Mechanism: Nucleophilic substitution (Sɴ2) replaces the mesylate with an azide group.

Safety: Azides are potentially explosive; maintain temperature control.

Staudinger Reduction (Amine Formation):

Reagents: Azide intermediate, Triphenylphosphine (PPh₃, 1.2 eq), followed by H₂O.

Solvent: THF/Water.

Mechanism: PPh₃ reduces the azide to an iminophosphorane, which hydrolyzes to the

primary amine.

Purification: Acid-base extraction yields the pure amine.

Protocol 2: De Novo Synthesis (Robinson-Gabriel
Cyclization)
For large-scale preparation starting from basic amino acids.

Acylation: React L-Aspartic acid dimethyl ester with Benzoyl chloride to form the N-benzoyl

derivative.

Cyclization: Treat with POCl₃ or H₂SO₄ to effect cyclodehydration, forming the oxazole ring.

Reduction: Reduce the side-chain ester to the alcohol (using LiAlH₄) and proceed with

Protocol 1.

Visualization: Synthesis Workflow
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Caption: Step-wise chemical conversion from the cataloged alcohol precursor to the target

amine.

Part 3: Analytical Profiling & Validation
To validate the identity of the synthesized amine, the following analytical signatures must be

confirmed.

Proton NMR (¹H-NMR, 400 MHz, CDCl₃)
Aromatic Region (7.3 - 8.1 ppm): Multiplets corresponding to the 2-phenyl group (5 protons).

Oxazole Methyl (2.3 - 2.5 ppm): Singlet (3 protons) at the C5 position.[1]

Ethylene Linker:

Triplet (~2.7 ppm): Methylene adjacent to the oxazole ring (–CH₂–).

Triplet (~3.0 ppm): Methylene adjacent to the amine (–CH₂–NH₂).

Note: The chemical shift of the amine-adjacent methylene will shift significantly downfield if

the sample is a salt (HCl).

Mass Spectrometry (LC-MS)
Ionization Mode: ESI+ (Electrospray Ionization, Positive mode).

Expected Mass: [M+H]⁺ = 203.12 m/z.

Fragmentation Pattern: Loss of NH₃ (17 Da) is common, resulting in a fragment at ~186 m/z.

HPLC Purity Assessment
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Column: C18 Reverse Phase (e.g., Agilent Zorbax).

Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile.

Detection: UV at 254 nm (Phenyl absorption) and 210 nm (Amine absorption).

Part 4: Pharmacological Context
This compound is a bioisostere of histamine and phenethylamine. The replacement of the

imidazole (histamine) or benzene (phenethylamine) ring with an oxazole core alters the

electronic properties and lipophilicity (LogP), often improving blood-brain barrier (BBB)

penetration.

Histamine H3 Antagonism: The oxazole ring serves as a robust core for H3 receptor ligands,

which are investigated for cognitive enhancement and narcolepsy treatment.

COX-2 Inhibition: While Valdecoxib uses an isoxazole ring, 2,4,5-trisubstituted oxazoles are

explored as scaffolds for selective COX-2 inhibitors with reduced cardiovascular side effects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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